Cas no 1360963-03-6 (4-bromo-5-methyl-1H-1,3-benzodiazole)

4-Bromo-5-methyl-1H-1,3-benzodiazole is a heterocyclic organic compound featuring a benzodiazole core substituted with a bromine atom at the 4-position and a methyl group at the 5-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. Its methyl group contributes to steric and electronic modulation, influencing binding affinity in target applications. The compound is characterized by high purity and stability, ensuring reliable performance in synthetic workflows. Suitable for research and industrial-scale applications, it offers versatility in medicinal chemistry and material science.

4-bromo-5-methyl-1H-1,3-benzodiazole structure

1360963-03-6 structure

Product Name:4-bromo-5-methyl-1H-1,3-benzodiazole

CAS No:1360963-03-6

MF:C₈H₇BrN₂

MW:211.058580636978

CID:4593205

PubChem ID:86767409

Update Time:2025-06-15

4-bromo-5-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

- 4-bromo-5-methyl-1H-1,3-benzodiazole
- 4-bromo-5-methyl-1H-benzimidazole
- 4-Bromo-5-methylbenzimidazole
- 4-Bromo-5-methyl-1H-benzo[d]imidazole
- Inchi： 1S/C8H7BrN2/c1-5-2-3-6-8(7(5)9)11-4-10-6/h2-4H,1H3,(H,10,11)
- InChI Key： ILQTVYOOUXZJHF-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C=CC2=C1N=CN2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 151
XLogP3: 2.5
Topological Polar Surface Area: 28.7

4-bromo-5-methyl-1H-1,3-benzodiazole Pricemore >>

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